Cas no 1936391-15-9 (4-(benzyloxy)-2-fluorocyclopentan-1-ol)
4-(benzyloxy)-2-fluorocyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanol, 2-fluoro-4-(phenylmethoxy)-
- 4-(benzyloxy)-2-fluorocyclopentan-1-ol
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- Inchi: 1S/C12H15FO2/c13-11-6-10(7-12(11)14)15-8-9-4-2-1-3-5-9/h1-5,10-12,14H,6-8H2
- InChI Key: CKGHCFMFALBCHK-UHFFFAOYSA-N
- SMILES: C1(O)CC(OCC2=CC=CC=C2)CC1F
4-(benzyloxy)-2-fluorocyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-256913-1.0g |
4-(benzyloxy)-2-fluorocyclopentan-1-ol |
1936391-15-9 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-256913-1g |
4-(benzyloxy)-2-fluorocyclopentan-1-ol |
1936391-15-9 | 1g |
$0.0 | 2023-09-14 |
4-(benzyloxy)-2-fluorocyclopentan-1-ol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-(benzyloxy)-2-fluorocyclopentan-1-ol
Comprehensive Overview of 4-(benzyloxy)-2-fluorocyclopentan-1-ol (CAS No. 1936391-15-9): Properties, Applications, and Industry Insights
4-(benzyloxy)-2-fluorocyclopentan-1-ol (CAS No. 1936391-15-9) is a fluorinated cyclopentanol derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a benzyloxy group at the 4-position and a fluoro substituent at the 2-position, serves as a versatile intermediate in organic synthesis. Its molecular formula, C12H15FO2, and moderate polarity make it suitable for applications ranging from drug discovery to material science. Researchers often explore its potential in modulating biological activity, given the influence of the fluorine atom on pharmacokinetics.
The growing interest in fluorinated organic compounds like 4-(benzyloxy)-2-fluorocyclopentan-1-ol aligns with trends in sustainable chemistry and green synthesis. A common query among scientists is: "How does fluorination enhance the stability and bioavailability of drug candidates?" Studies suggest that the introduction of fluorine can improve metabolic resistance and binding affinity, making this compound a valuable scaffold for medicinal chemistry. Additionally, its benzyl-protected hydroxyl group offers selective deprotection strategies, enabling tailored functionalization for target-oriented synthesis.
From an industrial perspective, CAS No. 1936391-15-9 is often discussed in forums focusing on high-value chemical intermediates. Manufacturers emphasize its role in optimizing synthetic routes for cost-efficient production. For instance, recent patents highlight its utility in constructing chiral ligands for asymmetric catalysis—a hot topic in pharmaceutical process chemistry. Users frequently search for "scalable synthesis methods for fluorocyclopentanols", reflecting demand for practical protocols. The compound’s compatibility with cross-coupling reactions further expands its applicability in heterocycle formation.
Analytical characterization of 4-(benzyloxy)-2-fluorocyclopentan-1-ol typically involves techniques like NMR spectroscopy (notably 19F-NMR) and mass spectrometry, which are critical for quality control in R&D. Discussions on platforms such as ResearchGate often address challenges like "stereoselective synthesis of fluorinated cyclopentanols", underscoring the need for innovative catalytic systems. Furthermore, the compound’s logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, a key consideration for drug formulation.
Emerging applications of 1936391-15-9 also extend to agrochemicals and functional materials. With the rise of precision farming, fluorinated motifs are explored for their pest-resistant properties. Similarly, material scientists investigate its incorporation into liquid crystals or polymeric matrices to tune thermal stability. These interdisciplinary connections position 4-(benzyloxy)-2-fluorocyclopentan-1-ol as a compound bridging multiple sectors, driven by its adaptable chemistry.
In summary, 4-(benzyloxy)-2-fluorocyclopentan-1-ol (CAS No. 1936391-15-9) exemplifies the synergy between structural ingenuity and practical utility. Its relevance to drug development, catalysis, and material innovation ensures continued exploration. As synthetic methodologies advance, this compound will likely remain a focal point for researchers addressing challenges in molecular design and process optimization.
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